Cas no 693803-49-5 (Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate)
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate is a carbamate derivative with applications in organic synthesis and pharmaceutical research. Its structure features a tert-butyl ester group and a substituted phenyl ring, providing stability and reactivity for further functionalization. The presence of the 4-chloro substituent enhances its utility in cross-coupling reactions and as an intermediate in agrochemical or medicinal chemistry. The tert-butyl group offers steric protection, improving selectivity in synthetic pathways. This compound is particularly valuable for constructing complex molecules due to its balanced reactivity and ease of handling under standard laboratory conditions. It is typically used in controlled environments, requiring proper storage to maintain purity.
693803-49-5 structure
Product Name:Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate
CAS No:693803-49-5
MF:C12H16ClNO2
MW:241.713942527771
CID:5071105
Update Time:2025-06-07
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL N-(4-CHLOROPHENYL)-N-METHYLCARBAMATE
- Methyl(4-chlorophenyl)(tert-butoxycarbonyl)amine
- Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate
-
- Inchi: 1S/C12H16ClNO2/c1-12(2,3)16-11(15)14(4)10-7-5-9(13)6-8-10/h5-8H,1-4H3
- InChI Key: FWPDSDFBJXPMEL-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)N(C)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 241.0869564 g/mol
- Monoisotopic Mass: 241.0869564 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 29.5
- Molecular Weight: 241.71
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI55071-1g |
tert-Butyl N-(4-chlorophenyl)-N-methylcarbamate |
693803-49-5 | 95% | 1g |
$391.00 | 2024-04-19 | |
| A2B Chem LLC | AI55071-5g |
tert-Butyl N-(4-chlorophenyl)-N-methylcarbamate |
693803-49-5 | 95% | 5g |
$1316.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1740896-1g |
tert-Butyl (4-chlorophenyl)(methyl)carbamate |
693803-49-5 | 98% | 1g |
¥2906.00 | 2024-05-03 |
Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
693803-49-5 (Tert-butyl N-(4-chlorophenyl)-N-methylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk